1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride
Description
1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride is a chemical compound with the CAS Number: 1448134-24-4 . It has a molecular weight of 256.2 and its IUPAC name is 1-(thiazol-2-yl)piperidin-4-amine dihydrochloride . The compound is solid in physical form .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives, which includes 1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride, has been carried out by both conventional and microwave methods using polyphosphoric acid, POCl3, H2SO4, HCl, and CS2 as catalysts .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3S.2ClH/c9-7-1-4-11(5-2-7)8-10-3-6-12-8;;/h3,6-7H,1-2,4-5,9H2;2*1H . The presence of the =N-C-S moiety and strong aromaticity of the ring are the requirements for low toxicity and in vivo stability .Chemical Reactions Analysis
The chemical reactions of 1,3,4-thiadiazole derivatives are based on assumptions like the presence of =N-C-S moiety and strong aromaticity of the ring being the requirements for low toxicity and in vivo stability . Derivatives of 1,3,4-thiadiazole have enormous capability to produce mesoionic salts .Physical And Chemical Properties Analysis
1,3,4-thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 3 and 4 and sulfur at position 1 with two double bonds . Due to the extra heteroatom, the inductive effect provides weak basicity to 1,3,4-thiadiazole that is affected by strong bases and exhibits ring cleavage in the presence of strong bases and acids, providing stability to the structure .Mechanism of Action
The biological activities of 1,3,4-thiadiazole derivatives, including 1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride, are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases . Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication .
Future Directions
1,3,4-thiadiazole derivatives, including 1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride, have shown a wide range of therapeutic activities . Therefore, future research could focus on further exploring the therapeutic potential of these compounds, particularly in the field of anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and antimicrobial agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride involves the reaction of 1-(2-bromoethyl)-1,3,4-thiadiazole with piperidin-4-amine followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "1-(2-bromoethyl)-1,3,4-thiadiazole", "piperidin-4-amine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 1-(2-bromoethyl)-1,3,4-thiadiazole is reacted with piperidin-4-amine in the presence of sodium hydroxide and diethyl ether to form 1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of 1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine.", "Step 3: The dihydrochloride salt is isolated by filtration and washed with water to obtain the final product." ] } | |
CAS RN |
2514681-31-1 |
Product Name |
1-(1,3,4-thiadiazol-2-yl)piperidin-4-amine dihydrochloride |
Molecular Formula |
C7H14Cl2N4S |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
